Cas no 139888-80-5 (2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside)

• Product Name: 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside
• CAS No: 139888-80-5
• MF: C₁₆H₂₃N₃O₁₀
• MW: 417.367924928665
• MDL: MFCD15144929
• CID: 2161893
• PubChem ID: 3918128
• Update Time: 2025-04-21

2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Azidoethyl 2,3,4,6-tetra-o-acetyl-β-d-galactopyranoside
• 1-O-2-Azidoethyl-beta-D-galactose tetraacetate
• 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-beta-D-galactopyranoside
• SCHEMBL24708807
• 2-Azidoethyl2,3,4,6-tetra-O-acetyl-beta-D-galactopyranoside
• 139888-80-5
• [3,4,5-TRIS(ACETYLOXY)-6-(2-AZIDOETHOXY)OXAN-2-YL]METHYL ACETATE
• SCHEMBL16590498
• 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-b-D-glucopyranoside
• AS-11164
• 2-Azidoethyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside
• [3,4,5-triacetyloxy-6-(2-azidoethoxy)oxan-2-yl]methyl Acetate
• AKOS037643239
• 2-azidoethyl 2,3,4,6-tetra-o-acetyl-alpha-d-mannopyranoside
• MA10046
• 2-Azidoethyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside

• MDL： MFCD15144929
• Inchi： 1S/C16H23N3O10/c1-8(20)25-7-12-13(26-9(2)21)14(27-10(3)22)15(28-11(4)23)16(29-12)24-6-5-18-19-17/h12-16H,5-7H2,1-4H3
• InChI Key： DPAXDKFCBLGMIZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 417.13834394g/mol
• Monoisotopic Mass: 417.13834394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138Ų